3-((2-(4-chlorophenyl)-2-oxoethyl)thio)-1-(4-fluorophenyl)pyrazin-2(1H)-one

• IUPAC Name: 3-[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl-1-(4-fluorophenyl)pyrazin-2-one
• InChI: InChI=1S/C18H12ClFN2O2S/c19-13-3-1-12(2-4-13)16(23)11-25-17-18(24)22(10-9-21-17)15-7-5-14(20)6-8-15/h1-10H,11H2
• InChI Key: RDONPHTXMZVSMG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)CSC2=NC=CN(C2=O)C3=CC=C(C=C3)F)Cl
• Molecular Formula: C18H12ClFN2O2S
• Molecular Weight: 374.8 g/mol

Description

3-((2-(4-chlorophenyl)-2-oxoethyl)thio)-1-(4-fluorophenyl)pyrazin-2(1H)-one, also known as CFTRinh-172, is a small molecule inhibitor that has been extensively studied for its potential therapeutic application in cystic fibrosis (CF). CF is a genetic disorder that affects the lungs, pancreas, and other organs, leading to mucus buildup and recurrent infections. CFTRinh-172 has been shown to selectively inhibit the cystic fibrosis transmembrane conductance regulator (CFTR) protein, which is responsible for regulating the transport of chloride ions across cell membranes.

Scientific Research Applications

Synthesis and Structural Characterization

• A study by Kariuki, Abdel-Wahab, and El‐Hiti (2021) details the synthesis and structural characterization of isostructural compounds with close relevance to the chemical structure , highlighting the methodologies for obtaining high yields and the determination of crystal structures through single crystal diffraction. This research provides insights into the molecular conformations and planarity of similar compounds (Kariuki, Abdel-Wahab, & El‐Hiti, 2021).

Antimicrobial Activity

• B'Bhatt and Sharma (2017) synthesized a series of novel compounds showing potent in vitro antibacterial and antifungal activities against various strains, indicating the potential of these compounds for further development as antimicrobial agents. This work underscores the pharmaceutical applications of such molecules (B'Bhatt & Sharma, 2017).

Antidiabetic Potential

• Faidallah, Al-Mohammadi, Alamry, and Khan (2016) explored the synthesis of fluorinated pyrazoles with potential hypoglycemic effects, showcasing the relevance of such compounds in developing antidiabetic medications. Their research highlights the synthesis process and preliminary biological screening for antidiabetic activity, providing a foundation for future drug discovery studies (Faidallah et al., 2016).

Photophysical Properties

• Hoffert, Durand, Gauthier, Guen, and Achelle (2017) described the synthesis and photophysical properties of a series of push–pull pyrazine fluorophores, relevant to the structural family of interest. Their study provides valuable data on the emission solvatochromism of these compounds, which could inform applications in materials science and molecular engineering (Hoffert et al., 2017).

Fluorescent Chemosensor for Fe3+ Detection

• Khan (2020) developed a novel pyrazoline derivative serving as a fluorescent chemosensor for the selective detection of Fe3+ metal ions. This research demonstrates the compound's potential in environmental and analytical chemistry for metal ion detection and quantification (Khan, 2020).